Cas no 81485-25-8 (Peretinoin)

Peretinoin is an oral acyclic retinoid with a retinoid structure that targets retinoid nuclear receptors, such as RXR and rar Conclusion: peretinoin can reduce the mRNA level of SphK1 in vitro by down regulating the transcription factor Sp1 Conclusion: peretinoin can prevent the development of nonalcoholic steatohepatitis (NASH) and hepatocellular carcinoma (HCC) by increasing the expression of Atg16L1 and activating the autophagy pathway Peretinoin inhibits HCV RNA amplification and virus release by altering lipid metabolism, with an EC50 of 9 μ M

Peretinoin structure

Product Name:Peretinoin

CAS No:81485-25-8

Molecular Formula:C₂₀H₃₀O₂

Molecular Weight:302.451006412506

MDL:MFCD01742209

CID:723239

PubChem ID:6437836

Peretinoin Properties

Names and Identifiers

- 2,4,6,10,14-Hexadecapentaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,10E)-
- Peretinoin
- (2E,4E,6E,10E)-3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- (2E,4E,6E,10E)-3,7,11,15-Tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
- NIK333
- NIK-333
- 4,5-Didehydrogeranyl geranoic acid
- Acyclic retinoid
- E 5166
- Polyprenoic acid
- all-trans-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- Polyprenic
- (2E,4E,6E,10E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid (ACI)
- 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)- (ZCI)
- NIK 333
- AS-56168
- CCRIS 9040
- (all-E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- NK-333
- 81485-25-8
- PERETINOIN (MART.)
- 3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
- CS-5529
- Peretinoin [INN]
- BRD-K99431849-001-01-7
- PERETINOIN [JAN]
- C76608
- 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)-
- AKOS024463297
- PERETINOIN [WHO-DD]
- NCGC00522288-01
- Peretinoin (JAN)
- D06406
- Q18326479
- UNII-11ALM7A4RV
- 11ALM7A4RV
- 3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
- peretinoinum
- DTXSID801316826
- SCHEMBL431954
- TMHDP
- E5166
- UUBHZHZSIKRVIV-KCXSXWJSSA-N
- 3,7,11,15-tetramethyl-trans-2,4,6,10,14-hexadecapentaenoic acid
- CHEMBL4303228
- E-5166
- peretinoina
- HY-100008
- PERETINOIN [MART.]
- peretinoine
- MFCD01742209
- MDL： MFCD01742209
- InChIKey： UUBHZHZSIKRVIV-KCXSXWJSSA-N
- Inchi： 1S/C20H30O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h8-9,11,13-15H,6-7,10,12H2,1-5H3,(H,21,22)/b14-8+,17-11+,18-13+,19-15+
- SMILES： C(/C=C/C(/C)=C/C(=O)O)=C(/C)\CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

Exact Mass: 302.225
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 9
Monoisotopic Mass: 302.225
Heavy Atom Count: 22
Complexity: 496
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.9
Topological Polar Surface Area: 37.3A^2

Experimental Properties

Refractive Index: 1.51
Boiling Point: 460.3±24.0°C at 760 mmHg
Flash Point: 348.5°C
Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),

Peretinoin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008MSF-1mg	Peretinoin	81485-25-8	98%	1mg	$69.00	2024-04-21
A2B Chem LLC	AE01983-1mg	(2E,4E,6E,10E)-3,7,11,15-Tetramethylhexadeca-2,4,6,10,14-pentaenoic acid	81485-25-8	98%	1mg	$63.00	2024-04-19
Aaron	AR008N0R-2mg	Peretinoin	81485-25-8	98%	2mg	$137.00	2025-01-23
Ambeed	A219252-1mg	(2E,4E,6E,10E)-3,7,11,15-Tetramethylhexadeca-2,4,6,10,14-pentaenoic acid	81485-25-8	99%	1mg	$86.0	2025-02-19
Chemenu	CM185590-100mg	(2E,4E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid	81485-25-8	98%	100mg	$1167	2023-01-02
ChemScence	CS-5529-5mg	Peretinoin	81485-25-8	99.79%	5mg	$252.0	2022-04-26
DC Chemicals	DC23994-10 mg	Peretinoin	81485-25-8	>98%	10mg	$280.0	2022-02-28
eNovation Chemicals LLC	D403622-100mg	(2E,4E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid	81485-25-8	99%	100mg	$200	2022-09-02
MedChemExpress	HY-100008-10mM*1mLinDMSO	Peretinoin	81485-25-8	98.40%	10mM*1mLinDMSO	￥1098	2023-07-26
TRC	P286120-5mg	Peretinoin	81485-25-8		5mg	$ 265.00	2023-09-06

Peretinoin Synthesis

Synthetic Circuit 1

81485-25-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Hexane
2.1 Reagents: Acetic acid , Manganese oxide (MnO2) Solvents: Methanol
3.1 Reagents: Potassium hydroxide Solvents: Isopropanol
3.2 Reagents: Hydrochloric acid , Water

Reference

Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids

Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Synthetic Circuit 2

81485-25-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Isopropanol
1.2 Reagents: Hydrochloric acid , Water

Reference

Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids

Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3

Synthetic Circuit 3

93040-98-3

81485-25-8

Reaction Conditions

1.1 Reagents: Acetic acid , Manganese oxide (MnO2) Solvents: Methanol
2.1 Reagents: Potassium hydroxide Solvents: Isopropanol
2.2 Reagents: Hydrochloric acid , Water

Reference

Reaction of α-(phenylsulfinyl)acetonitrile with aldehydes and ketones to γ-hydroxyalkenenitriles and syntheses of terpenoids

Ono, Toshio; et al, Journal of the American Chemical Society, 1984, 106(25), 7890-3